Alpelisib Hydrochloride: A Technical Guide to the First-in-Class PI3Kα-Specific Inhibitor
Alpelisib Hydrochloride: A Technical Guide to the First-in-Class PI3Kα-Specific Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
Alpelisib, marketed as Piqray® and Vijoice®, is a pioneering, orally bioavailable small molecule inhibitor that selectively targets the alpha-isoform of the phosphatidylinositol 3-kinase (PI3K) catalytic subunit, p110α.[1][2][3] Activating mutations in the PIK3CA gene, which encodes p110α, are among the most common oncogenic drivers in human cancers, particularly in hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) breast cancer.[4][5] This hyperactivation of the PI3K/AKT/mTOR signaling pathway promotes uncontrolled cell growth, proliferation, and survival.[6] Alpelisib's specificity for the α-isoform offers a targeted therapeutic approach, leading to its approval for the treatment of PIK3CA-mutated advanced or metastatic breast cancer and PIK3CA-Related Overgrowth Spectrum (PROS).[1][7][8] This guide provides a comprehensive technical overview of alpelisib, including its mechanism of action, preclinical and clinical data, relevant experimental protocols, and mechanisms of resistance.
Mechanism of Action and Signaling Pathway
Alpelisib functions as an α-isoform-specific inhibitor of Class I PI3K.[2][9] The PI3K/AKT/mTOR pathway is a critical intracellular signaling cascade initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein-coupled receptors (GPCRs).[10][11] This activation recruits PI3K to the plasma membrane, where it phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3).[10][12] PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase AKT. Activated AKT proceeds to phosphorylate a multitude of substrates, including the mammalian target of rapamycin (mTOR) complex 1 (mTORC1), which in turn promotes protein synthesis, cell growth, and proliferation.[10][12]
In cancers with PIK3CA mutations, the p110α subunit is constitutively active, leading to constant production of PIP3 and aberrant downstream signaling, independent of upstream growth factor stimulation.[2] Alpelisib selectively binds to the p110α catalytic subunit, blocking its kinase activity and thereby preventing the conversion of PIP2 to PIP3. This action effectively shuts down the hyperactive signaling cascade in PIK3CA-mutated cells. Preclinical data have demonstrated that alpelisib's inhibitory concentration (IC50) is approximately 50 times lower for the p110α isoform compared to the β, δ, and γ isoforms, highlighting its specificity.[2][9][13]
Figure 1: PI3K/AKT/mTOR Signaling Pathway and Alpelisib's Point of Inhibition.
Quantitative Preclinical and Clinical Data
Alpelisib's efficacy has been extensively evaluated in both preclinical models and major clinical trials.
Table 1: Preclinical and Pharmacokinetic Data for Alpelisib
| Parameter | Value | Context/Source |
| Selectivity | ~50-fold higher for p110α vs β, δ, γ | Preclinical enzyme assays[2][13] |
| IC50 (in vitro) | 0.313 µM to 1.54 µM | In colorectal cancer cell lines (monotherapy)[14] |
| Time to Peak (Tmax) | 2–4 hours | Phase Ib study (combination therapy)[15] |
| Half-life (t1/2) | 8 to 9 hours (mean) | DrugBank[1] |
| 17.5 ± 5.9 hours | PK/PD Review[13][16] | |
| Volume of Distribution (Vd) | 114 L (at steady state) | DrugBank[1] |
| Plasma Protein Binding | 89% | DrugBank[1] |
| Metabolism | Primarily via hydrolysis; also by CYP3A4 | DrugBank[1] |
| Elimination | 81% in feces, 14% in urine | DrugBank[1] |
Table 2: Key Efficacy Data from Pivotal Clinical Trials
| Trial Name | Patient Population | Treatment Arms | Primary Endpoint & Result |
| SOLAR-1 (Phase III) | HR+/HER2-, PIK3CA-mutated, advanced breast cancer, progressed on/after aromatase inhibitor | 1. Alpelisib + Fulvestrant2. Placebo + Fulvestrant | Median Progression-Free Survival (PFS): 1. 11.0 months2. 5.7 months(HR 0.65; p=0.00065)[5][17] |
| Median Overall Survival (OS): 1. 39.3 months2. 31.4 months(HR 0.86; Not statistically significant)[18] | |||
| BYLieve (Phase II) | HR+/HER2-, PIK3CA-mutated, advanced breast cancer, progressed on/after CDK4/6 inhibitor + AI | Alpelisib + Fulvestrant | Patients alive without progression at 6 months: 53.8%[19] |
| EPIK-P1 (Real-World) | Pediatric and adult patients with severe PIK3CA-Related Overgrowth Spectrum (PROS) | Alpelisib | Response Rate (≥20% reduction in target lesion volume): 27% (10/37 patients)[8] |
Experimental Protocols
Evaluating the activity of PI3K inhibitors like alpelisib involves a range of biochemical and cell-based assays.
Biochemical PI3Kα Activity Assay
This protocol measures the direct inhibitory effect of alpelisib on the kinase activity of recombinant PI3Kα.
Principle: The assay quantifies the product of the kinase reaction, either PIP3 or ADP. Luminescence-based methods like the ADP-Glo® Kinase Assay are common.[20] In this format, PI3Kα kinase activity leads to the production of ADP from ATP. After the kinase reaction, a reagent is added to deplete the remaining ATP. A second reagent converts the newly formed ADP into ATP, which then drives a luciferase/luciferin reaction, generating a luminescent signal that is directly proportional to kinase activity.
Methodology:
-
Reagents: Recombinant PI3Kα (p110α/p85α) enzyme, lipid substrate (e.g., PIP2), ATP, assay buffer, alpelisib (or test compound), and a detection kit (e.g., ADP-Glo®).[20][21]
-
Procedure: a. Prepare serial dilutions of alpelisib in assay buffer. b. In a 96- or 384-well plate, add the PI3Kα enzyme, lipid substrate, and alpelisib dilutions. c. Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes). d. Stop the reaction and deplete unused ATP by adding the ADP-Glo® Reagent. Incubate for 40 minutes. e. Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes. f. Measure luminescence using a plate reader.
-
Data Analysis: Plot the luminescent signal against the alpelisib concentration and fit to a dose-response curve to calculate the IC50 value.
Figure 2: General workflow for a biochemical PI3Kα activity assay.
Cell-Based Proliferation Assay (MTT/MTS)
This protocol assesses the effect of alpelisib on the viability and proliferation of cancer cell lines, particularly those with and without PIK3CA mutations.
Principle: The MTT (or similar MTS/XTT) assay is a colorimetric method that measures cellular metabolic activity. Viable cells contain mitochondrial dehydrogenases that convert the tetrazolium salt (MTT) into a colored formazan product, which can be quantified by spectrophotometry. A decrease in color indicates reduced cell viability/proliferation.
Methodology:
-
Cell Culture: Culture PIK3CA-mutant (e.g., MCF-7, T47D) and PIK3CA-wildtype (e.g., MDA-MB-231) breast cancer cell lines.
-
Procedure: a. Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.[22] b. Treat the cells with serial dilutions of alpelisib or a vehicle control (DMSO). c. Incubate for a specified period (e.g., 72 hours).[22] d. Add the MTT reagent to each well and incubate for 2-4 hours to allow formazan crystal formation.[22] e. Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).[22] f. Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.[22]
-
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for each cell line.
Western Blot for Pathway Modulation
This protocol verifies that alpelisib inhibits the PI3K pathway within the cell by measuring the phosphorylation status of downstream proteins.
Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate separated by size. By using antibodies specific to both the total and phosphorylated forms of proteins like AKT and S6 ribosomal protein, one can determine if a drug has inhibited the signaling pathway.
Methodology:
-
Cell Treatment: Treat PIK3CA-mutant cells with alpelisib at various concentrations (e.g., around the IC50) for a short period (e.g., 2-6 hours).
-
Lysate Preparation: Lyse the cells to extract total protein. Determine protein concentration using a BCA or Bradford assay.
-
SDS-PAGE and Transfer: Separate the protein lysates by gel electrophoresis (SDS-PAGE) and transfer them to a PVDF or nitrocellulose membrane.[22]
-
Immunoblotting: a. Block the membrane to prevent non-specific antibody binding. b. Incubate the membrane with primary antibodies against key pathway proteins (e.g., phospho-AKT (Ser473), total AKT, phospho-S6, total S6, and a loading control like β-actin).[22] c. Wash and incubate with the appropriate HRP-conjugated secondary antibodies. d. Add a chemiluminescent substrate and visualize the protein bands using an imaging system.[22]
-
Data Analysis: Compare the band intensity of phosphorylated proteins in alpelisib-treated samples to the control samples. A significant decrease in the phospho-protein/total protein ratio indicates effective pathway inhibition.
Mechanisms of Resistance
Despite the initial efficacy of alpelisib, tumors can develop acquired resistance through various on-target and off-target mechanisms.
-
On-Target Resistance: Secondary mutations can emerge within the PIK3CA gene itself, specifically in the drug-binding pocket, which prevent alpelisib from effectively binding to and inhibiting the p110α subunit.[23][24]
-
Bypass Track Activation: Cancer cells can circumvent the PI3Kα blockade by activating parallel signaling pathways, such as the MAPK pathway (through KRAS or BRAF mutations), or by upregulating other receptor tyrosine kinases.[23]
-
Downstream Reactivation: Loss of the tumor suppressor PTEN, which normally antagonizes the PI3K pathway by dephosphorylating PIP3, can lead to pathway reactivation despite p110α inhibition.[23][25] Similarly, activating mutations in AKT1 can render the pathway independent of upstream PI3K signaling.[23][24]
Figure 3: Major categories of acquired resistance to alpelisib.
Clinical Considerations and Adverse Event Management
Alpelisib is approved by the FDA in combination with fulvestrant for HR+, HER2-, PIK3CA-mutated, advanced or metastatic breast cancer after progression on an endocrine-based regimen, and as a monotherapy for PROS.[7][8][26][27] The use of alpelisib is contingent on the detection of a PIK3CA mutation by an FDA-approved test.[7]
The toxicity profile of alpelisib is directly related to its on-target inhibition of the PI3K pathway, which is also crucial for normal glucose metabolism.
Table 3: Common and Severe Adverse Events Associated with Alpelisib
| Adverse Event | Incidence (All Grades) | Incidence (Grade 3-4) | Management Strategies |
| Hyperglycemia | >60% | ~30-37%[19] | Monitor fasting plasma glucose (FPG) and HbA1c before and during treatment.[28] May require diet modification, metformin, or other anti-hyperglycemic agents. Dose interruption or reduction may be necessary.[28][29] |
| Diarrhea | >50% | ~7% | Prophylactic antidiarrheal medication (e.g., loperamide). Ensure adequate hydration. Dose interruption or reduction for severe cases.[28][29] |
| Rash | >35% | ~10%[19] | Oral antihistamines and topical corticosteroids. Avoid sun exposure. |
| Nausea/Vomiting | >25% | <5% | Antiemetic medications and dietary adjustments.[29] |
| Fatigue | >20% | <5% | Patient education on energy conservation. |
| Stomatitis | >20% | <5% | Good oral hygiene, alcohol-free mouthwash. |
| Severe CutaneousAdverse Reactions (SCARs) | Rare | Reported | Includes Stevens-Johnson syndrome (SJS) and toxic epidermal necrolysis (TEN). Permanently discontinue alpelisib.[30][31] |
| Hypersensitivity | Rare | ~0.7% | Includes anaphylaxis. Permanently discontinue alpelisib and provide supportive care.[30] |
Incidence percentages are approximate and based on data from the SOLAR-1 and BYLieve trials.[19][30][32]
Intensive monitoring and proactive management of these side effects are critical to maintaining patients on therapy and realizing the clinical benefits of alpelisib.[13]
Conclusion
Alpelisib hydrochloride represents a landmark achievement in precision oncology, offering the first targeted therapy for patients with PIK3CA-mutated cancers. Its high specificity for the p110α isoform provides a potent and clinically validated mechanism for inhibiting the oncogenic PI3K/AKT/mTOR pathway. While its efficacy is well-established, successful clinical application requires a deep understanding of its mechanism, careful patient selection through companion diagnostics, and proactive management of its on-target toxicities. Future research will continue to focus on overcoming resistance mechanisms and exploring novel combination strategies to further enhance the therapeutic potential of this important class of inhibitors.
References
- 1. go.drugbank.com [go.drugbank.com]
- 2. Alpelisib: A Novel Therapy for Patients With PIK3CA-Mutated Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 3. What is Alpelisib used for? [synapse.patsnap.com]
- 4. pharmacytimes.com [pharmacytimes.com]
- 5. genomeweb.com [genomeweb.com]
- 6. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
- 7. FDA approves alpelisib for metastatic breast cancer | FDA [fda.gov]
- 8. FDA approves alpelisib for PIK3CA-related overgrowth spectrum | FDA [fda.gov]
- 9. Mechanism of Action | PIQRAY® (alpelisib) tablets | HCP [piqray-hcp.com]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. Pharmacokinetics and Pharmacodynamic of Alpelisib - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 15. frontiersin.org [frontiersin.org]
- 16. researchgate.net [researchgate.net]
- 17. onclive.com [onclive.com]
- 18. onclive.com [onclive.com]
- 19. Alpelisib plus fulvestrant in PIK3CA-mutated, hormone receptor-positive advanced breast cancer after a CDK4/6 inhibitor (BYLieve): one cohort of a phase 2, multicentre, open-label, non-comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. bpsbioscience.com [bpsbioscience.com]
- 21. PI3K (p110alpha/p85alpha) Kinase Enzyme Activity Assay | Complete, Ready-to-Use Kit | Eurofins Calixar [calixar.com]
- 22. benchchem.com [benchchem.com]
- 23. aacrjournals.org [aacrjournals.org]
- 24. researchgate.net [researchgate.net]
- 25. Development of Acquired Resistance in Alpelisib-treated Gastric Cancer Cells With PIK3CA Mutations and Overcoming Strategies | Anticancer Research [ar.iiarjournals.org]
- 26. FDA Approval Summary: Alpelisib Plus Fulvestrant for Patients with HR-positive, HER2-negative, PIK3CA-mutated, Advanced or Metastatic Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. FDA Approves Alpelisib for Metastatic Breast Cancer [accc-cancer.org]
- 28. Alpelisib: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
- 29. What are the side effects of Alpelisib? [synapse.patsnap.com]
- 30. oncologynewscentral.com [oncologynewscentral.com]
- 31. Alpelisib (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
- 32. Clinical Review - Alpelisib (Piqray) - NCBI Bookshelf [ncbi.nlm.nih.gov]
